Methyl 2-bromo-3-cyano-5-(trifluoromethyl)phenylacetate
Overview
Description
Methyl 2-bromo-3-cyano-5-(trifluoromethyl)phenylacetate is a compound with a wide range of applications in the scientific research field. It is a colorless liquid with a low boiling point, making it a useful solvent for laboratory experiments. Its unique chemical structure, with a bromine atom, a cyano group, and a trifluoromethyl group, makes it an important reagent for synthesizing new compounds. Additionally, its biochemical and physiological effects make it a promising candidate for further research in various areas, such as drug discovery, biochemistry, and molecular biology.
Scientific Research Applications
Methyl 2-bromo-3-cyano-5-(trifluoromethyl)phenylacetate is a versatile reagent that has been used in a wide range of scientific research applications. It has been used to synthesize various compounds, such as 2-bromo-3-cyano-5-(trifluoromethyl)phenylacetic acid, which is a potential drug candidate. Additionally, it has been used to synthesize a range of other compounds, such as 2-bromo-3-cyano-5-(trifluoromethyl)benzene, which is used in the synthesis of pharmaceuticals.
Mechanism of Action
Methyl 2-bromo-3-cyano-5-(trifluoromethyl)phenylacetate is an important reagent in the synthesis of various compounds. The mechanism of action of this compound involves the formation of a covalent bond between the bromine atom and the cyano group, as well as the formation of a trifluoromethyl group. These bonds are formed through a series of electron transfer reactions.
Biochemical and Physiological Effects
Methyl 2-bromo-3-cyano-5-(trifluoromethyl)phenylacetate has been studied for its biochemical and physiological effects. Studies have shown that this compound can affect the activity of various enzymes, such as cytochrome P450 enzymes, and can also affect the expression of certain genes. Additionally, it has been shown to have an anti-inflammatory effect, as well as a potential anti-cancer effect.
Advantages and Limitations for Lab Experiments
Methyl 2-bromo-3-cyano-5-(trifluoromethyl)phenylacetate has several advantages for laboratory experiments. Its low boiling point makes it a useful solvent for various reactions, and its unique chemical structure makes it an important reagent for synthesizing new compounds. Additionally, its biochemical and physiological effects make it a promising candidate for further research in various areas. However, this compound can be toxic in high concentrations, and should be handled with care.
Future Directions
Methyl 2-bromo-3-cyano-5-(trifluoromethyl)phenylacetate has numerous potential applications in the scientific research field. Further research is needed to explore its potential as an anti-inflammatory, anti-cancer, and anti-microbial agent. Additionally, further research is needed to explore its potential as a drug candidate, as well as its potential for use in various biochemical and molecular biology applications. Finally, further research is needed to explore its potential for use in various synthetic processes, such as the synthesis of new compounds.
properties
IUPAC Name |
methyl 2-[2-bromo-3-cyano-5-(trifluoromethyl)phenyl]acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7BrF3NO2/c1-18-9(17)4-6-2-8(11(13,14)15)3-7(5-16)10(6)12/h2-3H,4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTGDKLVDQZQGMP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC1=C(C(=CC(=C1)C(F)(F)F)C#N)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7BrF3NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-bromo-3-cyano-5-(trifluoromethyl)phenylacetate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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